Cas no 887405-23-4 ((3-Methylimidazo2,1-b1,3thiazol-6-yl)methylamine dihydrochloride)

• Product Name: (3-Methylimidazo2,1-b1,3thiazol-6-yl)methylamine dihydrochloride
• CAS No: 887405-23-4
• MF: C₇H₉N₃S
• MW: 167.231459379196
• CID: 1074857
• PubChem ID: 24251728
• Update Time: 2025-10-29

(3-Methylimidazo2,1-b1,3thiazol-6-yl)methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Methylimidazo[2,1-b][1,3]thiazol-6-yl)-methylamine
• 1-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)methanamine(SALTDATA: 2HCl 0.8H2O)
• AKOS005171210
• (3-Methylimidazo[2,1-b]thiazol-6-yl)methanamine
• D73897
• BS-38755
• 887405-23-4
• SCHEMBL23530839
• BB 0259897
• (3-methylimidazo[2,1-b][1,3]thiazol-6-yl)methanamine
• CS-0077342
• 1-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)methanamine
• ALBB-004678
• (3-Methylimidazo2,1-b1,3thiazol-6-yl)methylamine dihydrochloride

• MDL： MFCD09971795
• Inchi： 1S/C7H9N3S/c1-5-4-11-7-9-6(2-8)3-10(5)7/h3-4H,2,8H2,1H3
• InChI Key： HTXJGKRRHXYDKG-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C=C(CN)N=C12

Computed Properties

• Exact Mass: 167.05171847g/mol
• Monoisotopic Mass: 167.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.6Ų

Additional information on (3-Methylimidazo2,1-b1,3thiazol-6-yl)methylamine dihydrochloride

Comprehensive Overview of (3-Methylimidazo[2,1-b][1,3]thiazol-6-yl)methylamine Dihydrochloride (CAS No. 887405-23-4)

(3-Methylimidazo[2,1-b][1,3]thiazol-6-yl)methylamine dihydrochloride (CAS No. 887405-23-4) is a specialized organic compound with a unique heterocyclic structure, combining imidazole and thiazole moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental studies.

The molecular structure of (3-Methylimidazo[2,1-b][1,3]thiazol-6-yl)methylamine dihydrochloride features a methylamine group attached to a 3-methylimidazo[2,1-b]thiazole core. This configuration is particularly interesting for researchers exploring small molecule inhibitors and kinase modulators, as it may interact with biological targets involved in cellular signaling pathways. Recent studies have highlighted its relevance in neurodegenerative disease research and cancer therapeutics, aligning with current trends in precision medicine.

In the context of AI-driven drug discovery, CAS No. 887405-23-4 has been flagged as a candidate for virtual screening due to its bioactive scaffold. Computational models predict its potential binding affinity for proteins associated with inflammatory responses and metabolic disorders, topics frequently searched in academic databases. Its structure-activity relationship (SAR) is also a subject of ongoing investigation, particularly in optimizing lead compounds for clinical trials.

From a synthetic chemistry perspective, the preparation of (3-Methylimidazo[2,1-b][1,3]thiazol-6-yl)methylamine dihydrochloride involves multi-step reactions, including cyclization and amination processes. Researchers often employ high-throughput screening (HTS) to evaluate its efficacy, a technique widely discussed in biotech forums and research publications. The compound’s physicochemical properties, such as logP and pKa, are critical for understanding its pharmacokinetic behavior.

Environmental and green chemistry considerations are increasingly influencing the synthesis of compounds like 887405-23-4. Sustainable methods, such as catalysis and solvent-free reactions, are being explored to minimize waste—a topic trending in scientific communities. Additionally, its stability under various pH conditions makes it a viable candidate for formulation development in the pharmaceutical industry.

In summary, (3-Methylimidazo[2,1-b][1,3]thiazol-6-yl)methylamine dihydrochloride represents a versatile compound with broad implications in medicinal chemistry and molecular biology. Its CAS No. 887405-23-4 serves as a key identifier for researchers navigating chemical databases, while its structural features continue to inspire innovations in targeted therapy and drug design.